Cas no 1094769-92-2 (5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol)

• Product name: 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol
• CAS No: 1094769-92-2
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 5691521
• PubChem ID: 43164183

5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-1,2,4-triazole-5-thiol
• AKOS023375395
• 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-dihydro-1,2,4-triazole-3-thione
• EN300-129020
• 1094769-92-2
• AKOS023375393
• Z1624309791
• 5-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-2H-[1,2,4]triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-dihydro-
• 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol

• Inchi： 1S/C10H9N3O2S/c16-10-11-9(12-13-10)6-1-2-7-8(5-6)15-4-3-14-7/h1-2,5H,3-4H2,(H2,11,12,13,16)
• InChI Key： ZHOBQSALBYAPFW-UHFFFAOYSA-N
• SMILES： S=C1NNC(C2C=CC3=C(C=2)OCCO3)=N1

Computed Properties

• Exact Mass: 235.04154771g/mol
• Monoisotopic Mass: 235.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 356.1±52.0 °C(Predicted)
• pka: 8.20±0.20(Predicted)

Additional information on 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol

Introduction to 5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol (CAS No. 1094769-92-2)

5-(2,3-Dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol (CAS No. 1094769-92-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles and is characterized by its unique structural features and potential biological activities. The compound's structure includes a 1,2,4-triazole ring and a 2,3-dihydrobenzodioxin moiety, which contribute to its diverse pharmacological properties.

The 1,2,4-triazole ring is a well-known heterocyclic system that has been extensively studied for its wide range of biological activities. It is often incorporated into drug molecules due to its ability to enhance the potency and selectivity of the compounds. The 2,3-dihydrobenzodioxin moiety, on the other hand, is a fused ring system that can confer additional stability and bioavailability to the molecule. The combination of these structural elements in 5-(2,3-dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol makes it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-(2,3-dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol in several areas of medicinal chemistry. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves the disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 5-(2,3-dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol has shown promise as an anticancer agent. Research conducted at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism underlying its anticancer activity is believed to involve the induction of apoptosis and cell cycle arrest in cancer cells.

The compound's potential as an antioxidant has also been explored. A study published in the Bioorganic & Medicinal Chemistry Letters reported that 5-(2,3-dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol possesses strong antioxidant properties due to its ability to scavenge free radicals and reduce oxidative stress. This property makes it a potential candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic profile of 5-(2,3-dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol has been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It also demonstrates low plasma protein binding and a moderate half-life, which are desirable characteristics for a drug candidate.

To further understand the biological activities of 5-(2,3-dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol and optimize its therapeutic potential, ongoing research is focused on structure-activity relationship (SAR) studies. These studies aim to identify key structural modifications that can enhance the compound's potency and selectivity while minimizing adverse effects. Preliminary results have identified several analogs with improved biological activities compared to the parent compound.

In conclusion, 5-(2,3-dihydro-benzo1,4dioxin-6-yl)-2H-1,2,4triazole-3-thiol (CAS No. 1094769-92-2) is a promising compound with diverse biological activities. Its antifungal properties make it a potential candidate for treating fungal infections. Its anticancer activity suggests its use in cancer therapy. Additionally, its antioxidant properties highlight its potential in managing oxidative stress-related diseases. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.